Cas no 1446718-35-9 (6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole)

6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole is a benzimidazole derivative featuring a thioether linkage and an imidazole substituent. This compound exhibits potential biological activity due to its structural resemblance to pharmacologically active benzimidazoles, which are known for their applications in antimicrobial, antifungal, and antiparasitic agents. The ethoxy group enhances solubility and bioavailability, while the imidazole moiety may contribute to interactions with biological targets, such as enzymes or receptors. Its unique combination of functional groups makes it a promising candidate for further research in medicinal chemistry and drug development. The compound is typically synthesized under controlled conditions to ensure high purity and stability for experimental use.

6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole structure

1446718-35-9 structure

Product Name:6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole

CAS No:1446718-35-9

MF:C₁₄H₁₆N₄OS

MW:288.368041038513

CID:5365454

Update Time:2025-06-08

6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole
- Inchi： 1S/C14H16N4OS/c1-2-19-11-3-4-12-13(9-11)17-14(16-12)20-8-7-18-6-5-15-10-18/h3-6,9-10H,2,7-8H2,1H3,(H,16,17)
- InChI Key： JOYIOSDOOSSKDO-UHFFFAOYSA-N
- SMILES： C1(SCCN2C=NC=C2)NC2=CC(OCC)=CC=C2N=1

Experimental Properties

Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 560.6±56.0 °C(Predicted)
pka: 9.93±0.10(Predicted)

6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26866906-0.05g	5-ethoxy-2-{[2-(1H-imidazol-1-yl)ethyl]sulfanyl}-1H-1,3-benzodiazole	1446718-35-9	90%	0.05g	$2755.0	2023-07-10
Enamine	EN300-28336269-0.05g	5-ethoxy-2-{[2-(1H-imidazol-1-yl)ethyl]sulfanyl}-1H-1,3-benzodiazole	1446718-35-9	95.0%	0.05g	$2755.0	2025-03-20

6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin

Related Categories

Additional information on 6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole

Recent Advances in the Study of 6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole (CAS: 1446718-35-9)

The compound 6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole (CAS: 1446718-35-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative exhibits a unique structural framework that combines an imidazole moiety with a thioether linkage, making it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as an antimicrobial, anticancer, and anti-inflammatory agent, leveraging its ability to interact with biological targets such as enzymes and receptors.

One of the key areas of investigation has been the compound's mechanism of action. Preliminary findings suggest that 6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole may inhibit specific enzymes involved in microbial growth and cancer cell proliferation. For instance, research has demonstrated its efficacy against Helicobacter pylori, a bacterium associated with gastric ulcers and cancer, by targeting essential metabolic pathways. Additionally, its potential to modulate inflammatory cytokines has been explored, indicating a possible role in treating chronic inflammatory conditions.

Recent synthetic approaches to 6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole have also been refined to improve yield and purity. Novel catalytic methods and green chemistry techniques have been employed to optimize the synthesis process, reducing the environmental impact and enhancing scalability. These advancements are critical for facilitating further preclinical and clinical studies, ensuring a steady supply of high-quality material for research and development.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a focal point of recent studies. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles have provided valuable insights into its bioavailability and potential side effects. These studies are essential for designing effective drug formulations and dosing regimens, paving the way for future clinical trials.

Looking ahead, researchers are exploring the possibility of structural modifications to enhance the compound's efficacy and reduce toxicity. Computational modeling and structure-activity relationship (SAR) studies are being utilized to identify key functional groups that can be optimized for improved therapeutic outcomes. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, 6-Ethoxy-2-[[2-(1H-imidazol-1-yl)ethyl]thio]-1H-benzimidazole (CAS: 1446718-35-9) represents a promising scaffold for drug development, with recent studies highlighting its diverse biological activities and synthetic advancements. Continued research in this area holds the potential to unlock new therapeutic avenues, addressing unmet medical needs in infectious diseases, oncology, and inflammation.